Cas no 94247-12-8 (Disulfide,di-tert-hexyl (9CI))

Disulfide,di-tert-hexyl (9CI) structure
Disulfide,di-tert-hexyl (9CI) structure
Product Name:Disulfide,di-tert-hexyl (9CI)
CAS No:94247-12-8
MF:C12H26S2
MW:234.464841365814
CID:808276
PubChem ID:292856
Update Time:2025-04-19

Disulfide,di-tert-hexyl (9CI) Chemical and Physical Properties

Names and Identifiers

    • Disulfide,di-tert-hexyl (9CI)
    • di-tert-hexyl disulphide
    • CHEMBL439602
    • NS00040322
    • AKOS024333846
    • SCHEMBL9901640
    • P3W32T2E46
    • 2-Methyl-2-((2-methylpentan-2-yl)disulfanyl)pentane
    • Disulfide, bis(1,1-dimethylbutyl)
    • EINECS 304-188-8
    • di-t-hexyl disulfide
    • 1,1-Dimethylbutyl disulfide
    • NSC-159040
    • 94247-12-8
    • NSC-677453
    • NSC677453
    • 91636-02-1
    • DTXSID20241251
    • 2-(1,1-dimethylbutyldisulfanyl)-2-methyl-pentane
    • Bis(1,1-dimethylbutyl) disulfide
    • NSC159040
    • UNII-P3W32T2E46
    • Inchi: 1S/C12H26S2/c1-7-9-11(3,4)13-14-12(5,6)10-8-2/h7-10H2,1-6H3
    • InChI Key: LFRBEBAWOFBWRJ-UHFFFAOYSA-N
    • SMILES: S(C(C)(C)CCC)SC(C)(C)CCC

Computed Properties

  • Exact Mass: 234.148
  • Monoisotopic Mass: 234.148
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.6
  • Topological Polar Surface Area: 50.6Ų

Experimental Properties

  • Density: 0.92
  • Boiling Point: 286.2°Cat760mmHg
  • Flash Point: 78.4°C
  • Refractive Index: 1.489
  • PSA: 50.60000
  • LogP: 5.52520
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